3-Triphenylstannylpropanenitrile

• CAS No.: 5827-72-5
• Molecular Formula: C21H19NSn
• Molecular Weight: 404.1 g/mol
• IUPAC Name: 3-triphenylstannylpropanenitrile
• InChI: InChI=1S/3C6H5.C3H4N.Sn/c3*1-2-4-6-5-3-1;1-2-3-4;/h3*1-5H;1-2H2
• InChI Key: SOEFDSOMYXNNHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[Sn](CCC#N)(C2=CC=CC=C2)C3=CC=CC=C3

Description

3-Triphenylstannylpropanenitrile is a useful research compound. Its molecular formula is C21H19NSn and its molecular weight is 404.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.1 g of the triphenyltin hydride (0.026 mol), prepared in the aforementioned example (1), 2.8 g of acrylonitrile (0.052 mol), 85 mg of 2,2'-azobisisobutyronitrile, and 25 ml of toluene were mixed together in a 100 ml four-neck flask equipped with a stirrer and reflux condenser, and stirred while heating for 6 hours at 60° C. After it was confirmed by means of an IR spectrum that the absorption of Sn-H bonds had completely disappeared, a crystal precipitate was separated by filtration. The filtrate was then concentrated under reduced pressure to yield 10.5 g of the final product of 3-(triphenylstannyl)propionitrile (yield=100%).